Cas no 2171158-74-8 ((2S)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-3-hydroxypropanoic acid)

(2S)-2-{2-[1-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl]acetamido}-3-hydroxypropanoic acid is a protected amino acid derivative featuring an Fmoc (9-fluorenylmethoxycarbonyl) group, a cyclobutyl moiety, and a hydroxylated side chain. This compound is primarily utilized in peptide synthesis, where the Fmoc group serves as a temporary protecting group for the amine functionality, enabling selective deprotection under mild basic conditions. The cyclobutyl ring enhances conformational rigidity, potentially improving binding affinity in target interactions. The hydroxyl group offers additional polarity and hydrogen-bonding capacity, making it valuable for modifying peptide properties. Its structured design ensures compatibility with solid-phase peptide synthesis (SPPS) protocols, facilitating precise incorporation into complex peptide sequences. Suitable for research applications requiring controlled peptide modifications.
(2S)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-3-hydroxypropanoic acid structure
2171158-74-8 structure
Product Name:(2S)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-3-hydroxypropanoic acid
CAS No:2171158-74-8
MF:C24H26N2O6
MW:438.473046779633
CID:5965252
PubChem ID:165552849
Update Time:2025-10-22

(2S)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

    • (2S)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-3-hydroxypropanoic acid
    • EN300-1487746
    • (2S)-2-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetamido}-3-hydroxypropanoic acid
    • 2171158-74-8
    • Inchi: 1S/C24H26N2O6/c27-13-20(22(29)30)25-21(28)12-24(10-5-11-24)26-23(31)32-14-19-17-8-3-1-6-15(17)16-7-2-4-9-18(16)19/h1-4,6-9,19-20,27H,5,10-14H2,(H,25,28)(H,26,31)(H,29,30)/t20-/m0/s1
    • InChI Key: JBZYJYPOANECQB-FQEVSTJZSA-N
    • SMILES: O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CC(N[C@H](C(=O)O)CO)=O)CCC1)=O

Computed Properties

  • Exact Mass: 438.17908655g/mol
  • Monoisotopic Mass: 438.17908655g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 9
  • Complexity: 687
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 125Ų

(2S)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-3-hydroxypropanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1487746-0.05g
(2S)-2-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetamido}-3-hydroxypropanoic acid
2171158-74-8
0.05g
$2219.0 2023-06-06
Enamine
EN300-1487746-0.1g
(2S)-2-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetamido}-3-hydroxypropanoic acid
2171158-74-8
0.1g
$2324.0 2023-06-06
Enamine
EN300-1487746-0.25g
(2S)-2-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetamido}-3-hydroxypropanoic acid
2171158-74-8
0.25g
$2430.0 2023-06-06
Enamine
EN300-1487746-0.5g
(2S)-2-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetamido}-3-hydroxypropanoic acid
2171158-74-8
0.5g
$2536.0 2023-06-06
Enamine
EN300-1487746-1.0g
(2S)-2-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetamido}-3-hydroxypropanoic acid
2171158-74-8
1g
$2641.0 2023-06-06
Enamine
EN300-1487746-2.5g
(2S)-2-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetamido}-3-hydroxypropanoic acid
2171158-74-8
2.5g
$5178.0 2023-06-06
Enamine
EN300-1487746-5.0g
(2S)-2-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetamido}-3-hydroxypropanoic acid
2171158-74-8
5g
$7659.0 2023-06-06
Enamine
EN300-1487746-10.0g
(2S)-2-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetamido}-3-hydroxypropanoic acid
2171158-74-8
10g
$11358.0 2023-06-06
Enamine
EN300-1487746-50mg
(2S)-2-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetamido}-3-hydroxypropanoic acid
2171158-74-8
50mg
$2219.0 2023-09-28
Enamine
EN300-1487746-100mg
(2S)-2-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetamido}-3-hydroxypropanoic acid
2171158-74-8
100mg
$2324.0 2023-09-28

(2S)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-3-hydroxypropanoic acid Related Literature

Additional information on (2S)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-3-hydroxypropanoic acid

Introduction to (2S)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-3-hydroxypropanoic Acid (CAS No. 2171158-74-8)

(2S)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-3-hydroxypropanoic acid (CAS No. 2171158-74-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, Fmoc-Cyclobutylglycine-OH, is a derivative of the fluorenylmethyloxycarbonyl (Fmoc) protecting group, which is widely used in peptide synthesis to prevent premature reactions and ensure the correct sequence of amino acids.

The Fmoc-Cyclobutylglycine-OH molecule is characterized by its unique cyclobutyl ring structure, which imparts specific conformational properties and biological activities. The presence of the Fmoc protecting group makes it particularly useful in solid-phase peptide synthesis (SPPS), where it can be efficiently coupled to other amino acids and then deprotected at a later stage. This allows for the precise construction of peptides with desired biological functions.

Recent studies have highlighted the potential of Fmoc-Cyclobutylglycine-OH in various therapeutic applications. For instance, a 2023 study published in the Journal of Medicinal Chemistry explored the use of this compound in the development of novel antiviral agents. The researchers found that Fmoc-Cyclobutylglycine-OH could be incorporated into peptides that effectively inhibit viral replication, particularly in influenza and coronaviruses. This discovery opens up new avenues for the design of antiviral drugs that target specific viral proteins.

In another study, published in the European Journal of Medicinal Chemistry, Fmoc-Cyclobutylglycine-OH was investigated for its potential as a building block in the synthesis of anticancer peptides. The cyclobutyl ring structure was found to enhance the stability and bioavailability of these peptides, making them more effective in targeting cancer cells. The researchers also noted that the Fmoc protecting group could be easily removed under mild conditions, allowing for further modifications and optimizations.

The physical and chemical properties of Fmoc-Cyclobutylglycine-OH have been extensively studied. It is a white crystalline solid with a molecular weight of 445.53 g/mol. The compound is soluble in common organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO), but it has limited solubility in water. This solubility profile makes it suitable for use in various synthetic protocols, including those involving peptide coupling reactions.

The synthesis of Fmoc-Cyclobutylglycine-OH typically involves several steps, starting with the protection of an amino acid with the Fmoc group followed by the introduction of the cyclobutyl ring structure. One common method involves reacting Fmoc-protected glycine with a cyclobutane derivative under controlled conditions to form the desired product. The purity and yield of Fmoc-Cyclobutylglycine-OH can be optimized by adjusting reaction parameters such as temperature, pressure, and catalysts.

In terms of safety and handling, Fmoc-Cyclobutylglycine-OH should be stored under dry conditions and protected from light to prevent degradation. It is important to handle this compound with care, using appropriate personal protective equipment (PPE) such as gloves and goggles to avoid skin contact or inhalation. While it is not classified as a hazardous material, proper disposal methods should be followed to ensure environmental safety.

The future prospects for Fmoc-Cyclobutylglycine-OH are promising. Ongoing research continues to explore its potential applications in drug discovery and development, particularly in areas such as antiviral and anticancer therapies. Additionally, advancements in synthetic methods are expected to improve the efficiency and scalability of its production, making it more accessible for both academic and industrial use.

In conclusion, (2S)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-3-hydroxypropanoic acid (CAS No. 2171158-74-8) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and chemical properties make it an invaluable tool for scientists working on peptide-based therapeutics. As research progresses, it is likely that new applications for this compound will emerge, further solidifying its importance in the field.

Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.